Cas no 2124269-72-1 (Cevimeline Hydrochloride (Mixture of Diastereomers))

• Product Name: Cevimeline Hydrochloride (Mixture of Diastereomers)
• CAS No: 2124269-72-1
• MF: C₁₀H₁₈ClNOS
• MW: 235.774020671844
• CID: 5726201
• Update Time: 2025-10-28

Cevimeline Hydrochloride (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Cevimeline Hydrochloride (Mixture of Diastereomers)

• Inchi： 1S/C10H17NOS.ClH/c1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11;/h8-9H,2-7H2,1H3;1H
• InChI Key： SURWTGAXEIEOGY-UHFFFAOYSA-N
• SMILES： CC1SCC2(CN3CCC2CC3)O1.Cl

Additional information on Cevimeline Hydrochloride (Mixture of Diastereomers)

Introduction to Cevimeline Hydrochloride (Mixture of Diastereomers) and CAS No. 2124269-72-1

Cevimeline Hydrochloride (Mixture of Diastereomers), identified by the chemical compound code CAS No. 2124269-72-1, is a specialized pharmaceutical compound that has garnered significant attention in the field of pharmacology and medicinal chemistry. This mixture of diastereomers is primarily utilized for its unique biochemical properties and therapeutic applications, particularly in the management of certain physiological conditions. The compound's structure and composition have been meticulously studied to optimize its efficacy and safety profiles, making it a subject of extensive research and development.

The pharmacological significance of Cevimeline Hydrochloride (Mixture of Diastereomers) lies in its ability to interact with specific biological targets, thereby modulating physiological processes. Recent advancements in the understanding of its mechanism of action have highlighted its potential in treating conditions related to cholinergic system dysfunction. This has led to a growing body of research exploring its applications in both clinical and preclinical settings.

In recent years, the study of diastereomer mixtures has become increasingly important in drug development, as these mixtures often exhibit enhanced pharmacological properties compared to their enantiomeric counterparts. The diastereomeric mixture of Cevimeline Hydrochloride has been shown to possess improved solubility, stability, and bioavailability, which are critical factors for the formulation of effective pharmaceutical products. These attributes make it a promising candidate for further therapeutic exploration.

One of the most compelling aspects of Cevimeline Hydrochloride (Mixture of Diastereomers) is its role in addressing specific medical conditions. For instance, studies have demonstrated its effectiveness in mitigating symptoms associated with certain neurological disorders by enhancing cholinergic neurotransmission. This has opened up new avenues for treating conditions such as Alzheimer's disease and other cognitive impairments where acetylcholine levels are compromised.

The chemical structure of Cevimeline Hydrochloride (Mixture of Diastereomers) is characterized by a complex arrangement of functional groups that contribute to its unique pharmacological profile. The diastereomeric nature of the mixture ensures that the compound exhibits a balanced spectrum of activities, minimizing potential side effects while maximizing therapeutic benefits. This balance is crucial for developing drugs that are both effective and well-tolerated by patients.

Recent research has also explored the potential synergistic effects of Cevimeline Hydrochloride when combined with other therapeutic agents. Studies suggest that its interaction with existing medications can enhance overall treatment outcomes, particularly in multi-system disorders. This underscores the importance of Cevimeline Hydrochloride as a versatile component in complex treatment regimens.

The synthesis and purification processes for Cevimeline Hydrochloride (Mixture of Diastereomers) are highly sophisticated, requiring precise control over reaction conditions and purification techniques. Advances in synthetic chemistry have enabled researchers to produce high-purity batches of the compound, ensuring consistent quality and efficacy across different formulations. This has been instrumental in advancing clinical trials and bringing the compound closer to market approval for various therapeutic indications.

The regulatory landscape for Cevimeline Hydrochloride (Mixture of Diastereomers) is also evolving, with increasing emphasis on rigorous testing and validation to ensure patient safety and efficacy. Regulatory agencies worldwide are closely monitoring the development pipeline for this compound, recognizing its potential to address unmet medical needs. The ongoing clinical trials and research initiatives are expected to provide further insights into its applications and benefits.

In conclusion, Cevimeline Hydrochloride (Mixture of Diastereomers) represents a significant advancement in pharmaceutical chemistry, offering novel therapeutic possibilities for a range of medical conditions. Its unique properties, coupled with ongoing research efforts, position it as a promising candidate for future medical applications. As our understanding of its pharmacology continues to grow, so too will its role in improving patient care and health outcomes.